1-(4-bromo-2-fluorophenyl)-4-methyl-1H-imidazole

Specification

• CAS No.: 1241675-16-0
• Molecular Formula: C10H8BrFN2
• Molecular Weight: 255.09
• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-4-methylimidazole
• Standard InChI: InChI=1S/C10H8BrFN2/c1-7-5-14(6-13-7)10-3-2-8(11)4-9(10)12/h2-6H,1H3
• Standard InChI Key: IKSBWRGDWANXQV-UHFFFAOYSA-N
• SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)Br)F

Introduction

1-(4-bromo-2-fluorophenyl)-4-methyl-1H-imidazole is a synthetic organic compound with the chemical formula C10H8BrFN2 and CAS number 1241675-16-0. This compound belongs to the imidazole class, which is known for its diverse biological activities and applications in pharmaceuticals. The presence of both bromo and fluoro substituents on the phenyl ring, along with a methyl group on the imidazole ring, suggests potential for unique chemical and biological properties.

Synthesis

The synthesis of 1-(4-bromo-2-fluorophenyl)-4-methyl-1H-imidazole typically involves the condensation of a suitable aldehyde or ketone with an imidazole precursor. For instance, a common method might involve reacting 4-bromo-2-fluorobenzaldehyde with a 4-methyl imidazole derivative under appropriate conditions to form the desired compound.

Biological Activity

While specific biological activity data for 1-(4-bromo-2-fluorophenyl)-4-methyl-1H-imidazole is limited, compounds within the imidazole class are known for their diverse pharmacological properties, including antimicrobial, anticancer, and neurological effects. The presence of bromo and fluoro substituents may enhance or modify these activities by altering the compound's interaction with biological targets.

Research Findings and Potential Applications

Given the lack of specific research findings on 1-(4-bromo-2-fluorophenyl)-4-methyl-1H-imidazole, it is essential to consider the broader context of imidazole derivatives. These compounds have been explored for various applications, including as modulators of GABA-A receptors, which are crucial for neurological functions. The structural modifications in this compound, such as the bromo and fluoro substituents, could potentially influence its metabolic stability and interaction with biological targets, similar to observations in related compounds.